Cas no 59097-97-1 (9,10-Anthracenedione, 1,4-bis(diethylamino)-)

9,10-Anthracenedione, 1,4-bis(diethylamino)- structure
59097-97-1 structure
Product name:9,10-Anthracenedione, 1,4-bis(diethylamino)-
CAS No:59097-97-1
MF:C22H26N2O2
MW:350.45404
CID:339901
PubChem ID:71443170

9,10-Anthracenedione, 1,4-bis(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1,4-bis(diethylamino)-
    • 1,4-bis(diethylamino)anthracene-9,10-dione
    • DTXSID00852006
    • 59097-97-1
    • Inchi: InChI=1S/C22H26N2O2/c1-5-23(6-2)17-13-14-18(24(7-3)8-4)20-19(17)21(25)15-11-9-10-12-16(15)22(20)26/h9-14H,5-8H2,1-4H3
    • InChI Key: FUYUJTYVLZOEBC-UHFFFAOYSA-N
    • SMILES: C(N(CC)C1C2=C(C(=O)C3C(C2=O)=CC=CC=3)C(N(CC)CC)=CC=1)C

Computed Properties

  • Exact Mass: 350.19958
  • Monoisotopic Mass: 350.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų
  • XLogP3: 4.6

Experimental Properties

  • PSA: 40.62

9,10-Anthracenedione, 1,4-bis(diethylamino)- Related Literature

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